Cas no 220499-13-8 (1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester
• CAS No: 220499-13-8
• MF: C₁₄H₁₆BrNO₂
• MW: 310.186343193054
• MDL: MFCD09834882
• CID: 243952
• PubChem ID: 12148525
• Update Time: 2025-07-25

1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester
• 1-Boc-4-bromomethylindole
• tert-butyl 4-(bromomethyl)indole-1-carboxylate
• 4-bromomethyl-indole-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(bromomethyl)-1H-1-indolecarboxylate
• TERT-BUTYL 4-(BROMOMETHYL)-1H-INDOLE-1-CARBOXYLATE
• tert-Butyl4-(bromomethyl)indole-1-carboxylate
• AKOS015949186
• CS-W001505
• AS-67105
• 1-Boc-4-(bromomethyl)indole
• AMY15787
• EN300-3419623
• AB91594
• s11220
• VZNWJFMNSJLKHX-UHFFFAOYSA-N
• FT-0684959
• DTXSID50478578
• W-206723
• 220499-13-8
• SCHEMBL2167353

• MDL： MFCD09834882
• Inchi： 1S/C14H16BrNO2/c1-14(2,3)18-13(17)16-8-7-11-10(9-15)5-4-6-12(11)16/h4-8H,9H2,1-3H3
• InChI Key： VZNWJFMNSJLKHX-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1C=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.03600
• Monoisotopic Mass: 309.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 4.31940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester

1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester (CAS No. 220499-13-8): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester, identified by its CAS number CAS No. 220499-13-8, represents a significant intermediate in the realm of pharmaceutical synthesis. This compound, belonging to the indole family, has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents. The structural integrity of this molecule, featuring a bromomethyl substituent at the 4-position and an isobutyl ester group at the 1-position, makes it a valuable building block for synthetic chemists.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives for their potential biological activities. The indole scaffold is known for its presence in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. The specific modification of 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester allows for the fine-tuning of its pharmacological properties, making it an indispensable tool in drug discovery.

The bromomethyl group at the 4-position of the indole ring provides a reactive site for further functionalization through nucleophilic substitution reactions. This feature is particularly useful in constructing more complex molecular architectures. For instance, it can be transformed into various heterocyclic compounds or incorporated into larger polycyclic systems through palladium-catalyzed cross-coupling reactions. Such transformations are pivotal in the synthesis of intricate drug molecules that often require multiple steps to achieve optimal biological activity.

The presence of the isobutyl ester group at the 1-position adds another layer of reactivity to the molecule. Ester groups are well-known for their ability to participate in various chemical transformations, including hydrolysis and transesterification. These reactions can be harnessed to introduce different functional groups or to modify the solubility and metabolic stability of the final drug product. This adaptability makes 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester a cornerstone in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For example, transition metal-catalyzed reactions have enabled more efficient and selective modifications of indole derivatives. Techniques such as Buchwald-Hartwig amination and Heck coupling have been employed to introduce nitrogen-containing heterocycles or alkenes into the indole core. These methods have not only streamlined the synthesis process but also expanded the scope of possible molecular structures that can be derived from 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester.

The compound's utility extends beyond its role as a synthetic intermediate. It has been explored in various preclinical studies as a precursor for bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory responses and cancer progression. The ability to modify its structure allows researchers to optimize its interactions with biological targets, thereby enhancing its efficacy and reducing side effects.

The synthesis of 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester itself is a testament to modern organic chemistry techniques. The process typically involves multi-step reactions starting from commercially available precursors such as indole and bromomalonic acid derivatives. The introduction of the bromomethyl group is often achieved through halogen exchange reactions or direct bromination methods. The subsequent esterification step requires careful control of reaction conditions to ensure high yield and purity.

In conclusion, 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester (CAS No. 220499-13-8) stands as a pivotal compound in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex drug molecules with diverse biological activities. As synthetic methodologies continue to evolve, this compound will undoubtedly play an even greater role in shaping the future of medicinal chemistry.